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Compound of Interest

Compound Name: 2-Aminobenzamide

Cat. No.: B116534 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the proper handling and

disposal of 2-Aminobenzamide, a compound utilized in various research and development

applications. Adherence to these protocols is critical for ensuring personnel safety and

maintaining a secure laboratory environment. This document is intended for researchers,

scientists, and drug development professionals.

Essential Safety and Handling Data
A thorough understanding of the properties of 2-Aminobenzamide is the foundation of its safe

handling. The following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Formula C₇H₈N₂O [1][2]

Molecular Weight 136.15 g/mol [1][2]

Appearance
Off-White to Pale Beige/Light

brown crystalline powder/solid
[1][3][4]

Melting Point 111 - 114 °C (231.8 - 237.2 °F) [3]

Boiling Point 300 °C (572 °F) at 760 mmHg [3]

Water Solubility 1.74 g/L [5]

logP (Octanol-Water Partition

Coefficient)
-0.3 to 0.64 [5]

Vapor Pressure 2.63E-05 mm Hg [4]

Acute Toxicity (Fish)
LC50: 354 - 439 mg/L, 96h

(Pimephales promelas)
[3]

Note: Occupational exposure limits for 2-Aminobenzamide have not been established by

major regulatory bodies.[3][6] Therefore, it is crucial to minimize exposure through engineering

controls and personal protective equipment.

Personal Protective Equipment (PPE): Your First
Line of Defense
The use of appropriate personal protective equipment is mandatory when handling 2-
Aminobenzamide to prevent skin and eye contact, inhalation, and ingestion.[7]

Eye and Face Protection: Wear chemical safety goggles or glasses that meet OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][6] A

face shield may be required for operations with a higher risk of splashing.[8]

Skin Protection:
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Gloves: Wear impervious protective gloves appropriate for handling chemicals.[9]

Regularly inspect gloves for any signs of degradation or puncture before use.

Protective Clothing: A lab coat or other protective clothing is required to prevent skin

exposure.[3][6]

Respiratory Protection:

For operations that may generate dust, use a NIOSH/MSHA or European Standard EN

136 approved respirator.[6]

In a well-ventilated area with engineering controls such as a fume hood, respiratory

protection may not be necessary for small-scale use.[3][6]

Operational Plan: Step-by-Step Handling Protocol
This section outlines a standard operating procedure for the weighing and dissolution of solid

2-Aminobenzamide.

1. Preparation and Precaution:

Before beginning any work, ensure you are familiar with the hazards of 2-Aminobenzamide
by reviewing the Safety Data Sheet (SDS).[10]
Work in a well-ventilated area, preferably within a certified chemical fume hood.[7]
Ensure that an eyewash station and safety shower are readily accessible.[3]
Gather all necessary equipment: 2-Aminobenzamide container, weighing paper or boat,
spatula, beaker or flask for dissolution, solvent, and a magnetic stir bar if needed.

2. Weighing the Compound:

Place a clean, dry weighing boat or a piece of creased weighing paper on the analytical
balance.
Tare the balance to zero.
Carefully use a clean spatula to transfer the desired amount of 2-Aminobenzamide from its
container to the weighing boat. Avoid generating dust.[7]
Record the exact weight of the compound.
Securely close the 2-Aminobenzamide container immediately after use.[7]
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3. Dissolution:

Carefully transfer the weighed 2-Aminobenzamide into the designated beaker or flask.
To ensure a quantitative transfer, rinse the weighing boat with a small amount of the intended
solvent and add the rinsing to the beaker/flask.
Add the desired volume of solvent to the beaker/flask.
If necessary, place a magnetic stir bar in the vessel and use a stir plate to facilitate
dissolution. Gentle heating may be applied if the solvent is not volatile and the process is
monitored.

4. Post-Handling:

Thoroughly wash your hands with soap and water after handling the compound, even if
gloves were worn.[7]
Clean all contaminated surfaces and equipment.
Dispose of any contaminated materials as outlined in the disposal plan below.

Disposal Plan: Ensuring a Safe and Compliant
Waste Stream
Proper disposal of 2-Aminobenzamide and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste materials containing 2-Aminobenzamide, including excess solid,

contaminated weighing paper, and disposable gloves, in a designated and clearly labeled

hazardous waste container.[9]

The container must be kept tightly closed except when adding waste.[9]

Disposal Procedure:

Dispose of 2-Aminobenzamide waste through an authorized hazardous or special waste

collection point.[3]

All disposal activities must be in accordance with local, state, and federal regulations.[5]
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Do not dispose of 2-Aminobenzamide down the drain or in the general trash.

Container Disposal:

Empty containers should be handled as if they still contain the product.[5] Do not reuse

empty containers. They should be disposed of in the same manner as the chemical waste.

Workflow for Handling 2-Aminobenzamide
The following diagram illustrates the key stages and decision points for the safe handling of 2-
Aminobenzamide in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b116534?utm_src=pdf-body
https://foodb.ca/compounds/FDB012155
https://www.benchchem.com/product/b116534?utm_src=pdf-body
https://www.benchchem.com/product/b116534?utm_src=pdf-body
https://www.benchchem.com/product/b116534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling (in Fume Hood)

Cleanup & Disposal

Review SDS & Plan Experiment

Don Personal Protective Equipment (PPE)

Weigh 2-Aminobenzamide

Proceed to Handling

Dissolve in Solvent

Perform Experiment

Decontaminate Work Area & Equipment

Experiment Complete

Segregate & Label Waste

Dispose of Waste via Authorized Vendor

Remove & Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Aminobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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